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Compound of Interest

Compound Name: 1-Butylpyrrolidin-2-one

Cat. No.: B1265465

Essential Safety and Handling Guide for 1-
Butylpyrrolidin-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of 1-Butylpyrrolidin-2-one (CAS No. 3470-98-2). Adherence to these procedures is
paramount for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

1-Butylpyrrolidin-2-one is classified as a hazardous substance. It is harmful if swallowed and
can cause significant skin and eye irritation.[1][2][3][4] In some cases, it may also lead to
respiratory tract irritation.[4][5][6]

Hazard Classification Description
Acute Toxicity, Oral Category 4: Harmful if swallowed.[1][2][3][4]
Skin Irritation Category 2: Causes skin irritation.[1][2][3][4][5]

Category 2: Causes serious eye irritation.[1][2]

[3]141(5]

Eye Irritation

Specific target organ toxicity May cause respiratory irritation.[4][5]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. All
PPE should conform to recognized standards such as EN (European Norm) or NIOSH
(National Institute for Occupational Safety and Health) in the US.[1][7]

PPE Category Item Specification

Tightly fitting with side-shields,
Eye and Face Protection Safety Goggles conforming to EN 166 (EU) or
NIOSH (US) standards.[1][2][7]

Chemically resistant gloves
(e.g., nitrile or neoprene
rubber).[5][6][8] Gloves must

be inspected before use and

Skin Protection Protective Gloves

removed carefully to avoid skin

contamination.[1][5]

Fire/flame resistant and
) ) impervious clothing.[1][2][7]
Lab Coat/Protective Clothing T
Long-sleeved clothing is

recommended.[5]

A full-face respirator should be
used if exposure limits are
exceeded or if irritation or other
symptoms are experienced.[1]

) ) ) [2][7] For smaller scale

Respiratory Protection Respirator

laboratory use, a
NIOSH/MSHA or European
Standard EN 149:2001
approved respirator may be

sufficient.[5]

Safe Handling and Storage Protocol

A systematic approach to handling and storing 1-Butylpyrrolidin-2-one is essential to
minimize risks.
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Operational Plan for Safe Handling

Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood.
[1][3][8] Ensure that an emergency eyewash station and safety shower are readily accessible.

[41[8]
Step-by-Step Handling Protocol:

o Preparation: Before beginning work, ensure all necessary PPE is available and in good
condition. Confirm the functionality of safety equipment like fume hoods and eyewash
stations.

e Donning PPE: Put on all required personal protective equipment as specified in the table
above.

e Chemical Handling:
o Avoid all direct contact with skin and eyes.[1][3][8]
o Do not eat, drink, or smoke in the handling area.[1][2][8]
o Prevent the formation and inhalation of aerosols or vapors.[1][3]
o Use non-sparking tools to prevent ignition.[1][3]

o After Handling: Wash hands thoroughly after handling the chemical.[1] Contaminated
clothing should be removed and washed before reuse.[1][2]

Storage Conditions

Store containers tightly closed in a dry, cool, and well-ventilated place.[1][3][6] Keep the
chemical away from incompatible materials such as strong oxidizing agents.[5][6]

Emergency and Disposal Procedures
First Aid Measures

Immediate action is necessary in case of accidental exposure.
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Exposure Route First Aid Procedure

Immediately take off contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact o . .
water. If skin irritation persists, seek medical

attention.[1][2][5][8]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ) o

easy to do. Continue rinsing and seek

immediate medical attention.[1][2][5][8]

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion ) )
unconscious person. Call a poison control
center or doctor immediately.[1][2][8]

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration. Seek medical attention if

symptoms occur.[1][2][5]

Disposal Plan

Proper disposal of 1-Butylpyrrolidin-2-one and its containers is critical to prevent
environmental contamination.

Step-by-Step Disposal Protocol:
o Waste Collection: Collect waste material in a designated, labeled, and sealed container.[5][8]

» Regulatory Compliance: Dispose of the waste in accordance with all applicable local, state,
and federal regulations.[1][2][3] Do not allow the chemical to enter drains or the environment.

[1]

» Professional Disposal: Entrust the disposal to a licensed waste disposal company.[9]

Experimental Workflow Visualization
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The following diagram illustrates the standard operating procedure for safely handling 1-
Butylpyrrolidin-2-one from preparation to disposal.

Safe Handling Workflow for 1-Butylpyrrolidin-2-one

Preparation

Inspect and gather required PPE

\

Verify functionality of safety equipment (fume hood, eyewash station)

Handling
Y

Don all required PPE

\

Handle chemical in a well-ventilated area (fume hood)

\

Avoid skin/eye contact and inhalation

Post-Handling
\

Doff PPE carefully

\

Wash hands thoroughly

\

Decontaminate work area

Disg 'osal

Collect waste in labeled, sealed containers

\

Dispose of waste via licensed contractor
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Caption: Workflow for safe handling of 1-Butylpyrrolidin-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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